Cas no 895003-91-5 (5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide)

• Product Name: 5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide
• CAS No: 895003-91-5
• MF: C₁₉H₁₄BrN₃O₂S₂
• MW: 460.367360591888
• CID: 6074772
• PubChem ID: 18572526
• Update Time: 2025-07-18

5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-bromo-N-(4-methoxy-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
• F2515-1056
• AKOS024655674
• 895003-91-5
• 5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• 5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]thiophene-2-carboxamide
• 5-bromo-N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide

• Inchi： 1S/C19H14BrN3O2S2/c1-25-13-5-2-6-14-17(13)22-19(27-14)23(11-12-4-3-9-21-10-12)18(24)15-7-8-16(20)26-15/h2-10H,11H2,1H3
• InChI Key： KFPVZIICDVTHRW-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=C(OC)C=CC=C3S2)CC2=CC=CN=C2)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 458.97108g/mol
• Monoisotopic Mass: 458.97108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.602±0.06 g/cm3(Predicted)
• Boiling Point: 619.4±65.0 °C(Predicted)
• pka: 4.35±0.12(Predicted)

Additional information on 5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide

Recent Advances in the Study of 5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide (CAS: 895003-91-5)

The compound 5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide (CAS: 895003-91-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its benzothiazole and thiophene moieties, has been the subject of several studies exploring its pharmacological properties, particularly its role as a kinase inhibitor. The unique structural features of this molecule, including the presence of a bromo substituent and a methoxy group, contribute to its biological activity and make it a promising candidate for drug development.

Recent research has focused on elucidating the mechanism of action of 895003-91-5, with particular emphasis on its interaction with specific kinase targets. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary studies have demonstrated that 5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide exhibits potent inhibitory activity against certain kinases, suggesting its potential as a therapeutic agent. The compound's selectivity and efficacy are currently under investigation, with researchers employing advanced techniques such as X-ray crystallography and molecular docking to understand its binding mode.

In addition to its kinase inhibitory properties, 895003-91-5 has also been explored for its potential in other therapeutic areas. Recent in vitro and in vivo studies have investigated its anti-inflammatory and anti-proliferative effects, with promising results. For instance, one study reported that the compound significantly reduced the production of pro-inflammatory cytokines in macrophage cells, indicating its potential as an anti-inflammatory agent. Another study highlighted its ability to inhibit the growth of certain cancer cell lines, further underscoring its therapeutic versatility. These findings have spurred interest in optimizing the compound's pharmacokinetic and pharmacodynamic properties to enhance its clinical applicability.

The synthesis and structural modification of 5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide have also been areas of active research. Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable routes for the production of this compound. Researchers have also explored the effects of various structural modifications on its biological activity, aiming to identify derivatives with improved potency and reduced toxicity. These efforts are critical for the eventual translation of this compound into a viable drug candidate.

Despite the promising findings, several challenges remain in the development of 895003-91-5 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Additionally, comprehensive toxicological assessments are required to ensure the compound's safety profile. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 5-bromo-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide (CAS: 895003-91-5) represents a promising molecule with diverse therapeutic potential. Recent studies have shed light on its mechanism of action, biological activities, and synthetic pathways, paving the way for future research and development. As the scientific community continues to explore its applications, this compound may emerge as a valuable addition to the arsenal of drugs targeting kinase-related diseases and other conditions. Continued investment in research and collaboration will be key to unlocking its full potential.